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Compound of Interest

Compound Name: Galanin (1-16)
CAS No.: 125118-77-6
Cat. No.: B549951

Get Quote

\ J

Technical Application Note: High-Fidelity Fmoc-SPPS of Galanin (1-16)

Introduction & Biological Context

Galanin (1-16) is a highly conserved N-terminal fragment of the neuropeptide Galanin. It
functions as a high-affinity agonist for Galanin Receptor 1 (GALR1) and Galanin Receptor 2
(GALR?2), retaining the full binding capability of the native 29/30-amino acid peptide. This
fragment is a critical tool in neuropharmacology for studying nociception, depression, and
feeding behaviors without the metabolic instability of the full-length protein.

Sequence: Gly-Trp-Thr-Leu-Asn-Ser-Ala-Gly-Tyr-Leu-Leu-Gly-Pro-His-Ala-lle-NH-

One-Letter Code: GWTLNSAGYLLGPHAI-NH2[1]

Molecular Weight: 1689.9 Da (average)

Isoelectric Point (pl): ~6.0

Scope of this Protocol: This guide details a high-fidelity solid-phase peptide synthesis (SPPS)
protocol using Fmoc chemistry. It is optimized to address specific synthetic challenges inherent
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to this sequence, including Tryptophan (Trp) oxidation, Histidine (His) racemization, and steric
hindrance at the C-terminal Isoleucine.

Strategic Planning & Chemical Logic
Resin Selection

e Recommendation:Rink Amide MBHA Resin (Low Loading: 0.3 — 0.5 mmol/g).

» Rationale: The biological activity of Galanin fragments generally requires C-terminal
amidation to mimic the electronic environment of the peptide backbone. The low loading
density reduces inter-chain aggregation during the synthesis of the hydrophobic core (Leu-
Leu-Gly-Pro).

Coupling Strategy: The "Gold Standard"
o Reagents:DIC (Diisopropylcarbodiimide) and Oxyma Pure.

o Rationale: Traditional HBTU/DIEA methods carry a risk of racemization, particularly at His4.
The DIC/Oxyma system provides superior suppression of racemization and higher coupling
efficiency for hindered residues (like the C-terminal 1let®) compared to HOBt-based methods.
It also eliminates the risk of explosive byproducts associated with benzotriazoles.

Side-Chain Protection

Proper orthogonal protection is vital for this sequence:

o Trp (Position 2):Boc (tert-butyloxycarbonyl). Critical to prevent alkylation by scavenged
cations during cleavage.

o His (Position 14):Trt (Trityl). Prevents racemization during coupling.[2][3][4]
e Asn (Position 5):Trt. Prevents dehydration to nitriles.
e Ser/Thr/Tyr:tBu (tert-butyl).

Detailed Synthesis Protocol
Step 1: Resin Preparation[5][6]
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e Weigh 0.1 mmol of Rink Amide MBHA resin.
o Swelling: Add DMF (Dimethylformamide) and agitate for 20 minutes. Drain.

« Initial Deprotection: Treat with 20% Piperidine in DMF (2 x 5 min) to remove the Fmoc group
from the linker. Wash with DMF (5 x 1 min).

Step 2: Coupling Cycles (Iterative)

Perform the following cycle for each amino acid (lle® to Gly?):

. Reagent/Condition .
Step Action Time
s

5.0 eq Fmoc-AA-OH +
1. Activation Dissolve AA 5.0 eq Oxyma Pure in 2 min
DMF

. Add 5.0 eq DIC to the ) )
2. Addition Add DIC ) Pre-activate 1 min
AA/Oxyma solution

) ) Add mixture to resin. )
3. Coupling Reaction ] 60 min
[51[6][7] Agitate at RT.

4. Wash Rinse DMF 3x1min
) 20% Piperidine/0.1M )
5. Deprotection Fmoc Removal ) 2x5min
Oxyma in DMF
6. Wash Rinse DMF 5x 1 min

Specific Modifications for Galanin (1-16):

« llet® (First attachment): Double coupling (2 x 1 hr) is recommended due to steric bulk on the
resin linker.

e His'*: Use DIC/Oxyma strictly (avoid bases like DIEA) to maintain chirality.

e Leul®-Leu!t: This hydrophobic patch can aggregate. Double coupling is advised.
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Step 3: Global Cleavage & Deprotection

This is the most critical step for Galanin (1-16) due to the presence of Trp and Tyr.

o Cocktail Formulation (Reagent K derivative):

o

TFA (Trifluoroacetic acid): 90%

[¢]

TIS (Triisopropylsilane): 2.5%

[e]

H20 (Water): 2.5%

[e]

DODt (3,6-Dioxa-1,8-octanedithiol): 5%

o

Note: DODt is preferred over EDT (Ethanedithiol) as a less malodorous but equally
effective scavenger for Trp protection.

e Procedure:

[¢]

Wash resin with DCM (3x) and dry under Nitrogen.

[e]

Add Cleavage Cocktail (10 mL per 1g resin).

[e]

Agitate for 2.5 hours at Room Temperature. Do not exceed 3 hours to avoid Trp
degradation.

[e]

Filter resin and precipitate filtrate into cold Diethyl Ether (-20°C).

o

Centrifuge (3000 rpm, 5 min), decant ether, and wash pellet 2x with cold ether.

Visualization of Workflows
Figure 1: High-Fidelity SPPS Cycle Logic

This diagram illustrates the iterative flow optimized for minimizing racemization.
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Caption: Standard Fmoc cycle with integrated QC check. Note the pre-activation step with
Oxyma/DIC.

Figure 2: Scavenger Logic for Trp/Tyr Protection

This diagram explains why the specific cleavage cocktail is required.
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Caption: Mechanism of Action: Scavengers (DODt/TIS) sacrifice themselves to trap cations,
protecting Trp/Tyr.

Quality Control & Data Specifications

After ether precipitation and lyophilization, the crude peptide must be analyzed.
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Parameter Specification Method

RP-HPLC (C18 Column,
Purity > 95% Gradient: 5-60% ACN in 0.1%
TFA over 30 min)

Identity 1689.9 + 1 Da ESI-MS or MALDI-TOF

Appearance White fluffy powder Visual Inspection

(Default from cleavage; can be
Counter-ion Trifluoroacetate exchanged to
Acetate/Chloride)

HPLC Gradient Recommendation:
¢ Mobile Phase A: 0.1% TFA in Water
e Mobile Phase B: 0.1% TFA in Acetonitrile

« Column: C18 (e.g., Phenomenex Jupiter or Agilent Zorbax), 5um, 300A (Wide pore preferred
for peptides >15 AA).

References

e Galanin Structure & Function
o Frontiers in Endocrinology. "Galanin Receptors and Ligands."[8][9][10][11]
o [Link]

o Coupling Reagents (DIC/Oxyma): Bachem Technical Guides. "Efficient Peptide Synthesis: A
Guide to Coupling Reagents."

o Trp Oxidation & Scavengers
o Sigma-Aldrich (Merck). "Fmoc Resin Cleavage and Deprotection."[5][12]

e Standard Fmoc Protocols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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